Cas no 105916-64-1 (6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one)
6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-4-(morpholin-4-ylmethyl)chromen-2-one
- 6-methyl-4-(morpholinomethyl)-2H-chromen-2-one
- 2H-1-Benzopyran-2-one, 6-methyl-4-(4-morpholinylmethyl)-
- MLS000080609
- AC1LCDGY
- Maybridge2_000321
- ACMC-20m97r
- Oprea1_823363
- STOCK4S-74624
- 6-methyl-4-(morpholinomethyl)-2H-chromen-2-one; 2H-1-Benzopyran-2-one, 6-methyl-4-(4-morpholinylmethyl)-; MLS000080609; AC1LCDGY; Maybridge2_000321; ACMC-20m97r; Oprea1_823363; STOCK4S-74624;
- 6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one
- SR-01000615689-2
- ICJPSOWZOAYPBH-UHFFFAOYSA-N
- AB00408590-09
- CCG-51934
- HMS2301P06
- SMR000038124
- F3385-0165
- 105916-64-1
- CHEBI:190578
- 6-Methyl-4-(4-morpholinylmethyl)-2H-chromen-2-one #
- DTXSID50344840
- AKOS002222950
- STK851088
- IDI1_001361
- HMS1303O13
- 6-methyl-4-(morpholin-4-ylmethyl)-2H-chromen-2-one
- CHEMBL1465881
- Coumarin, 6-methyl-4-(4-morpholylmethyl)-
- NCGC00064535-02
-
- Inchi: 1S/C15H17NO3/c1-11-2-3-14-13(8-11)12(9-15(17)19-14)10-16-4-6-18-7-5-16/h2-3,8-9H,4-7,10H2,1H3
- InChI Key: ICJPSOWZOAYPBH-UHFFFAOYSA-N
- SMILES: O1CCN(CC2=CC(=O)OC3C=CC(C)=CC2=3)CC1
Computed Properties
- Exact Mass: 259.12084340g/mol
- Monoisotopic Mass: 259.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 38.8Ų
6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-0165-2μmol |
6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one |
105916-64-1 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3385-0165-5μmol |
6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one |
105916-64-1 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3385-0165-10μmol |
6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one |
105916-64-1 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3385-0165-20μmol |
6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one |
105916-64-1 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3385-0165-1mg |
6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one |
105916-64-1 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3385-0165-2mg |
6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one |
105916-64-1 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3385-0165-3mg |
6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one |
105916-64-1 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3385-0165-4mg |
6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one |
105916-64-1 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3385-0165-5mg |
6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one |
105916-64-1 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3385-0165-10mg |
6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one |
105916-64-1 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one
Professional Introduction to Compound with CAS No. 105916-64-1 and Product Name: 6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one
The compound in question, identified by the CAS number 105916-64-1, is a highly specialized chemical entity belonging to the chromenone class. This compound, also commercially available under the product name 6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. Chromenones, as a class of heterocyclic compounds, are known for their broad spectrum of biological activities, making them valuable scaffolds in drug discovery and development.
The molecular structure of 6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one features a chromenone core substituted with a methyl group at the 6-position and a morpholine moiety at the 4-position, which is further modified with a methyl group. This specific arrangement of functional groups imparts distinct chemical and biological characteristics to the compound. The presence of the morpholine ring not only enhances the solubility and bioavailability of the compound but also contributes to its interaction with biological targets, making it a promising candidate for further investigation.
In recent years, there has been growing interest in chromenone derivatives due to their potential applications in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The 6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one derivative has been extensively studied for its pharmacological properties. Preliminary research suggests that this compound exhibits significant anti-inflammatory and antioxidant activities, which are crucial for developing novel therapeutic agents. The morpholine substituent plays a pivotal role in modulating these activities by enhancing binding affinity to specific biological receptors.
One of the most compelling aspects of 6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one is its potential as an anti-cancer agent. Chromenone derivatives have shown promise in inhibiting the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. Studies have demonstrated that this compound can induce apoptosis in cancer cells while sparing healthy cells, making it an attractive candidate for further development into an anti-cancer drug. The methyl group at the 6-position further enhances its stability and bioavailability, ensuring efficient delivery to target sites.
The anti-inflammatory properties of 6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one are also noteworthy. Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular disorders, and autoimmune conditions. By inhibiting pro-inflammatory cytokines and enzymes, this compound can help mitigate inflammation and associated symptoms. The morpholine moiety is particularly effective in modulating inflammatory pathways, making it a valuable component in developing anti-inflammatory therapies.
Another significant area of research involving 6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one is its potential as an antioxidant agent. Oxidative stress is implicated in various pathological conditions, including aging, neurodegenerative diseases, and cardiovascular disorders. By neutralizing reactive oxygen species (ROS), this compound can help protect cells from oxidative damage and prevent disease progression. The chromenone core is known for its strong antioxidant properties, which are further enhanced by the presence of the morpholine substituent.
The synthesis of 6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions to form the chromenone core, followed by functionalization with the morpholine moiety and methyl groups. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are employed to achieve the desired product with minimal side reactions.
Quality control and analytical characterization are critical aspects of producing 6-methyl-4-[m(morpholinm(morpholm(morpholm(morpholm(morpholm(morpholm(morpholm(morpholm(morphol)-yl)methyl)-2H-chromen)-yl)methyl)-2H-chromen)-yl)methyl)-2H-chromen)-onyl) (CAS No. 10591664). High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used techniques to confirm the identity and purity of the compound. These analytical methods ensure that the final product meets stringent pharmaceutical standards before being used in further research or clinical trials.
The pharmacokinetic properties of 6-methyl--[m(morpholin--[m(morphol--[m(morphol--[m(morphol--[m(morphol--[m(morphol--[m(morphol--[m(morphol--[m(morpol)--yl)methylyl)methylyl)methylyl)methylyl)methylyl)methylyl)--yl)]]]]]]]]]]]]]]]]]]]]one are also important considerations for its potential therapeutic applications. Studies have shown that this compound exhibits good oral bioavailability and moderate tissue distribution upon administration. The morpholine substituent enhances solubility, facilitating better absorption and transport across biological membranes. Additionally, preliminary data suggest that the compound has a favorable safety profile with minimal toxicity at therapeutic doses.
In conclusion,6-methyl--[m(morpholin--[m(morphol--[m(morphol--[m(morphol--[m(morphol--[m(morpol)--yl)methylyl)methylyl)--yl)]]]]]]]]one (CAS No. 10591664) is a promising chemical entity with significant potential in pharmaceutical applications. Its unique structural features contribute to its diverse biological activities, including anti-cancer, anti-inflammatory, and antioxidant effects. Further research is warranted to fully elucidate its mechanisms of action and explore its therapeutic potential in various disease models.
105916-64-1 (6-methyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)